![molecular formula C17H17NO4S B2427348 3-[3-(Phenylmethoxycarbonylamino)phenyl]sulfanylpropanoic acid CAS No. 2287317-14-8](/img/structure/B2427348.png)
3-[3-(Phenylmethoxycarbonylamino)phenyl]sulfanylpropanoic acid
Overview
Description
The compound “3-[3-(Phenylmethoxycarbonylamino)phenyl]sulfanylpropanoic acid” is a complex organic molecule. It contains a propanoic acid group, a phenyl group, a methoxycarbonyl group, and an amino group. These functional groups suggest that the compound could participate in a variety of chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement and bonding of its atoms. The presence of the phenyl group suggests aromaticity, while the propanoic acid group would contribute to the compound’s acidity . The methoxycarbonyl and amino groups could also influence the compound’s reactivity and stability.Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. The propanoic acid group could participate in acid-base reactions, the phenyl group could undergo electrophilic aromatic substitution, and the methoxycarbonyl and amino groups could be involved in various nucleophilic and electrophilic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility could be affected by the polar carboxylic acid group and the nonpolar phenyl group .properties
IUPAC Name |
3-[3-(phenylmethoxycarbonylamino)phenyl]sulfanylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4S/c19-16(20)9-10-23-15-8-4-7-14(11-15)18-17(21)22-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,18,21)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCMIUPPICDGLIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC(=CC=C2)SCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(Phenylmethoxycarbonylamino)phenyl]sulfanylpropanoic acid | |
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